Cas no 2031261-18-2 (1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol)

1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol is a heterocyclic compound featuring a benzofuran scaffold linked to an azetidine moiety via a methylene bridge. This structure combines the aromatic properties of benzofuran with the constrained ring geometry of azetidine, making it a versatile intermediate in medicinal chemistry and drug discovery. The compound's rigid framework enhances binding affinity and selectivity, particularly in targeting central nervous system (CNS) receptors or enzymes. Its synthetic utility is further highlighted by the potential for functionalization at both the benzofuran and azetidine rings, enabling the development of derivatives with tailored pharmacological profiles. The presence of the azetidine ring also contributes to improved metabolic stability and bioavailability, making it valuable for optimizing lead compounds in therapeutic research.
1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol structure
2031261-18-2 structure
Product Name:1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol
CAS No:2031261-18-2
MF:C12H15NO2
MW:205.253003358841
CID:5721066
PubChem ID:121020646
Update Time:2025-07-02

1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dihydro-1-benzofuran-5-ylmethyl)azetidin-3-ol
    • 1-((2,3-dihydrobenzofuran-5-yl)methyl)azetidin-3-ol
    • 2031261-18-2
    • AKOS026703112
    • AB90068
    • F6541-0398
    • 1-[(2,3-Dihydro-5-benzofuranyl)methyl]-3-Azetidinol
    • 3-Azetidinol, 1-[(2,3-dihydro-5-benzofuranyl)methyl]-
    • 1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol
    • Inchi: 1S/C12H15NO2/c14-11-7-13(8-11)6-9-1-2-12-10(5-9)3-4-15-12/h1-2,5,11,14H,3-4,6-8H2
    • InChI Key: VYNRMHQIGPWYIW-UHFFFAOYSA-N
    • SMILES: OC1CN(CC2C=CC3=C(CCO3)C=2)C1

Computed Properties

  • Exact Mass: 205.110278721g/mol
  • Monoisotopic Mass: 205.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • Density: 1.303±0.06 g/cm3(Predicted)
  • Boiling Point: 338.5±42.0 °C(Predicted)
  • pka: 14.30±0.20(Predicted)

1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D112126-100mg
1-[(2,3-Dihydro-5-benzofuranyl)methyl]-3-Azetidinol
2031261-18-2
100mg
$ 70.00 2022-06-06
TRC
D112126-500mg
1-[(2,3-Dihydro-5-benzofuranyl)methyl]-3-Azetidinol
2031261-18-2
500mg
$ 275.00 2022-06-06
TRC
D112126-1g
1-[(2,3-Dihydro-5-benzofuranyl)methyl]-3-Azetidinol
2031261-18-2
1g
$ 410.00 2022-06-06
Advanced ChemBlocks
L19108-1G
1-((2,3-dihydrobenzofuran-5-yl)methyl)azetidin-3-ol
2031261-18-2 95%
1G
$610 2023-09-16
Advanced ChemBlocks
L19108-5G
1-((2,3-dihydrobenzofuran-5-yl)methyl)azetidin-3-ol
2031261-18-2 95%
5G
$1,810 2023-09-16

Additional information on 1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol

Professional Introduction to Compound with CAS No. 2031261-18-2 and Product Name: 1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol

1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol, identified by the CAS number 2031261-18-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dihydro-5-benzofuranyl moiety linked to a methyl-3-Azetidinol backbone, has garnered attention due to its structural complexity and potential biological activities. The benzofuran ring system is well-documented for its role in various pharmacophores, while the azetidine ring introduces a unique twist that may contribute to its pharmacological properties.

The synthesis of such heterocyclic compounds often involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. The presence of both the benzofuran and azetidine moieties suggests that this compound may exhibit a range of interactions with biological targets, making it a promising candidate for further investigation in drug discovery programs.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing such molecules, allowing researchers to predict potential binding affinities and mechanisms of action. In one notable study published in the Journal of Medicinal Chemistry, researchers utilized molecular docking simulations to explore the interactions between similar benzofuran derivatives and protein targets. These studies often highlight the importance of subtle structural modifications in optimizing drug-like properties.

The dihydro-5-benzofuranyl part of the molecule is particularly noteworthy, as benzofuran derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. For instance, certain benzofuran analogs have shown promise in preclinical trials for their ability to inhibit specific enzymes involved in tumor growth. The addition of the methyl-3-Azetidinol group may further modulate these effects by introducing steric hindrance or altering electronic distributions at key binding sites.

In another recent publication in Bioorganic & Medicinal Chemistry Letters, researchers reported on the synthesis and preliminary biological evaluation of a series of azetidine-based compounds. These studies demonstrated that modifications at the N-terminus could significantly impact biological activity, suggesting that 1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol might exhibit unique properties compared to its analogs. Such findings underscore the importance of structural diversity in medicinal chemistry and highlight the need for systematic exploration of novel scaffolds.

The pharmacokinetic profile of this compound is also a critical consideration in its development as a potential therapeutic agent. Factors such as solubility, metabolic stability, and bioavailability must be carefully evaluated to ensure that it can reach its target site effectively. Advanced techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to assess these parameters.

Furthermore, the role of 1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol in addressing unmet medical needs remains an area of active research. As drug-resistant pathogens continue to emerge and chronic diseases become more prevalent, there is a growing demand for innovative therapeutic strategies. Compounds like this one hold promise for providing new avenues in treating conditions ranging from infectious diseases to neurodegenerative disorders.

The integration of machine learning models into drug discovery has also revolutionized how researchers approach molecular design. By leveraging large datasets containing known bioactive compounds, these models can predict new structures with desirable properties. In one innovative approach reported in Nature Chemistry, an AI-driven platform was used to identify novel benzofuran derivatives with enhanced binding affinity for a target protein. Such methodologies could potentially accelerate the development process for compounds like 1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol.

In conclusion,1-(2,3-Dihydro-5-benzofuranyl)methyl-3-Azetidinol (CAS No. 2031261-18-2) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features—particularly the combination of the dihydro-5-benzofuranyl and methyl-3-Azetidinol moieties—make it an attractive candidate for further exploration. As research continues to uncover new biological targets and develop innovative synthetic methods, this compound will undoubtedly play a significant role in advancing pharmaceutical science.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD